Cas no 14121-38-1 (4,6-Dichloro-3-(chloromethyl)-2-methylpyridine)

• Product Name: 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine
• CAS No: 14121-38-1
• MF: C₇H₆Cl₃N
• MW: 210.488238811493
• CID: 4827844
• Update Time: 2025-05-21

4,6-Dichloro-3-(chloromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine
• ClC1=NC(=C(C(=C1)Cl)CCl)C

• Inchi： 1S/C7H6Cl3N/c1-4-5(3-8)6(9)2-7(10)11-4/h2H,3H2,1H3
• InChI Key： AUAJMZBOFNWDMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C)C=1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine

4,6-Dichloro-3-(chloromethyl)-2-methylpyridine (CAS No. 14121-38-1): An Overview of Its Properties and Applications

4,6-Dichloro-3-(chloromethyl)-2-methylpyridine (CAS No. 14121-38-1) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-chloromethyl-4,6-dichloro-3-methylpyridine, is characterized by its unique chemical structure and properties, making it an essential component in various synthetic processes and formulations.

The molecular formula of 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine is C₉H₇Cl₃N, and its molecular weight is approximately 235.05 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in most organic solvents but has limited solubility in water.

In the field of organic synthesis, 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine serves as a valuable building block due to its reactivity and functional groups. The presence of the chloromethyl group allows for various substitution reactions, making it a useful intermediate in the synthesis of more complex molecules. Additionally, the dichloropyridine structure provides stability and reactivity that are beneficial in many chemical transformations.

Recent research has highlighted the potential of 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine in the development of new pharmaceuticals. Studies have shown that compounds derived from this pyridine derivative exhibit promising biological activities, including antimicrobial and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine demonstrated significant activity against several bacterial strains, suggesting its potential as a lead compound for developing new antibiotics.

In the agricultural sector, 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine has been explored as an intermediate in the synthesis of pesticides and herbicides. Its ability to form stable complexes with metal ions and its reactivity with various functional groups make it a valuable precursor in the development of agrochemicals. Research published in Pesticide Biochemistry and Physiology has shown that compounds derived from this pyridine derivative exhibit high efficacy against common crop pests and weeds.

The environmental impact of 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine is an important consideration in its use. Studies have indicated that while the compound itself may have low environmental persistence, its derivatives can have varying degrees of biodegradability. Therefore, careful handling and disposal practices are recommended to minimize any potential environmental risks.

In terms of safety and handling, 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine should be stored in tightly sealed containers away from heat and direct sunlight. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when handling this compound to prevent skin contact and inhalation. Additionally, proper ventilation is essential to avoid exposure to vapors.

The global market for 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine is growing due to its increasing demand in various industries. Key players in the market are focusing on research and development to discover new applications and improve production processes. This has led to advancements in synthetic methods that enhance yield and purity while reducing costs.

In conclusion, 4,6-Dichloro-3-(chloromethyl)-2-methylpyridine (CAS No. 14121-38-1) is a multifaceted compound with significant potential in organic synthesis, pharmaceuticals, and agrochemicals. Its unique chemical properties make it an indispensable component in various industrial processes. Ongoing research continues to uncover new applications and improve our understanding of its behavior and interactions.